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Introduction to PEG-3 Oleamide

PEG-3 Oleamide, also known as Amide OMV-3, is a non-ionic surfactant synthesized from oleic acid and

polyethylene glycol (PEG) [1] [2]. It is widely used in industrial and cosmetic formulations for its

emulsifying, stabilizing, and cleansing properties [1] [2]. The molecule features a fatty acid amide "tail"

(oleamide) that provides an affinity for oils, and a short, hydrophilic PEG "head" that is water-soluble,

making it effective at stabilizing mixtures of oil and water [2].

General Synthesis and Manufacturing Overview

The production of PEG-3 Oleamide is a two-step process that involves first forming the oleamide backbone

and then reacting it with ethylene oxide.
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Step 1: Formation of Oleamide: The process begins with oleic acid, a fatty acid commonly derived

from vegetable oils like olive or sunflower oil [2]. It undergoes a condensation reaction with
ethanolamine to form oleamide [2].

Step 2: Ethoxylation: The oleamide is then treated with ethylene oxide in a controlled reaction to
add an average of three ethylene oxide units, forming a short PEG chain [1] [2]. This step requires

careful purification to ensure the final product's quality and properties [1].

Functions and Applications

PEG-3 Oleamide's structure grants it multiple functional roles across different industries. The table below

summarizes its primary functions and applications.

Function Mechanism Primary Applications

Emulsifier [1] Stabilizes oil-water mixtures, creating a
homogeneous consistency and improving

shelf life [1] [2].

Creams, lotions, industrial
coatings [1].
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Function Mechanism Primary Applications

Surfactant/Cleansing
Agent [2]

Loosens dirt, sweat, and excess oil from
skin and hair, allowing them to be rinsed

away with water [2].

Facial cleansers, body
washes, shampoos, makeup

removers [2].

Thickener [1] Increases the viscosity of liquid

formulations [1].

Lotions, creams, lubricants

[1].

Characterization and Quality Control

While specific analytical data for PEG-3 Oleamide is limited in the search results, the table below outlines

standard parameters and methods relevant for characterizing such compounds.

Parameter Specification / Method Notes

CAS Number 26027-37-2 [3] [1] Unique chemical identifier.

INCI Name PEG-3 Oleamide [1] International Nomenclature of Cosmetic
Ingredient.

Molecular Formula C₂₄H₄₇NO₄ [3] -

Average Mass 413.643 Da [3] -

Structural
Confirmation

NMR Spectroscopy, Mass
Spectrometry

Standard techniques for verifying
chemical structure.

Purity Assessment HPLC (High-Performance Liquid
Chromatography)

To determine levels of the main product
and any impurities.

Experimental Considerations for R&D

For researchers working with PEG-3 Oleamide, several practical aspects should be considered:
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Low Comedogenic Potential: It has a low tendency to clog pores (comedogenic rating of 1/5),

making it suitable for facial cleansers and products for acne-prone skin [2].
Toxicity and Sensitization: It is generally well-tolerated and considered low-risk, especially in rinse-

off products. However, as with any surfactant, it may cause mild irritation if left on compromised skin
for extended periods [2].

Industrial Handling: It is typically available in various packaging formats, including IBCs, drums, and
cans for industrial use [1].

Conclusion and Research Outlook

PEG-3 Oleamide is a versatile and effective ingredient with well-established emulsifying and cleansing

properties for cosmetic and technical applications [1] [2]. Its synthesis follows a clear two-step industrial

process, though detailed laboratory-scale reaction parameters are not publicly listed.

Future research could focus on optimizing the ethoxylation process for higher purity or yield, exploring

novel applications in drug delivery systems, or further investigating its compatibility and synergistic effects

with other modern excipients.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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